Cas no 446254-64-4 (1,2,4-Tribromo-5-(2,3-dibromophenoxy)benzene)

• Product Name: 1,2,4-Tribromo-5-(2,3-dibromophenoxy)benzene
• CAS No: 446254-64-4
• Molecular Formula: C₁₂H₅OBr₅
• Molecular Weight: 564.687
• CID: 3166420
• PubChem ID: 86208533

1,2,4-Tribromo-5-(2,3-dibromophenoxy)benzene Properties

Names and Identifiers

• 2,2',3',4,5-Pentabromodiphenyl Ether in Isooctane
• PBDE 97
• UNII-A914160VRH
• 1,2,4-tribromo-5-(2,3-dibromophenoxy)benzene
• Q27273783
• Benzene, 1,2,4-tribromo-5-(2,3-dibromophenoxy)-
• A914160VRH
• 2,2',3,4',5'-Pentabromodiphenyl ether
• 446254-64-4
• DTXSID20879912
• BDE-97

• InChIKey： MAGYDGJRSCULJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H5Br5O/c13-6-2-1-3-10(12(6)17)18-11-5-8(15)7(14)4-9(11)16/h1-5H

Computed Properties

• Exact Mass: 563.62163Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 559.62573Da
• Heavy Atom Count: 18
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers